Cas no 1261447-55-5 (Ethyl 4,5-difluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate)

• Product Name: Ethyl 4,5-difluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate
• CAS No: 1261447-55-5
• MF: C₁₆H₁₁F₅O₃
• MW: 346.248762369156
• CID: 4994373
• Update Time: 2025-10-29

Ethyl 4,5-difluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-difluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate

• Inchi： 1S/C16H11F5O3/c1-2-23-15(22)12-8-14(18)13(17)7-11(12)9-3-5-10(6-4-9)24-16(19,20)21/h3-8H,2H2,1H3
• InChI Key： KBRPGJBAJXAZMK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)OCC)=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 420
• XLogP3: 5.1
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 4,5-difluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate

Research Brief on Ethyl 4,5-difluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS: 1261447-55-5)

Ethyl 4,5-difluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS: 1261447-55-5) is a fluorinated biphenyl derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of targeting specific disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its efficient production via Suzuki-Miyaura cross-coupling reactions. The study emphasized the role of fluorine substitution in enhancing the compound's metabolic stability and bioavailability, which are critical factors for its potential use as a pharmaceutical intermediate.

In another recent investigation, researchers evaluated the compound's inhibitory effects on specific enzymes involved in inflammatory pathways. Preliminary results indicated that Ethyl 4,5-difluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate exhibits moderate activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing novel anti-inflammatory agents. Further optimization of its structure is underway to improve potency and selectivity.

Additionally, computational studies have been conducted to predict the binding affinity of this compound with various biological targets. Molecular docking simulations revealed favorable interactions with several protein targets, including kinases and G-protein-coupled receptors (GPCRs), which are often implicated in cancer and neurological disorders. These findings underscore the compound's versatility and potential for multitarget drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 4,5-difluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate represents a promising candidate for further investigation in drug discovery. Its unique fluorinated structure and demonstrated biological activities make it a valuable tool for exploring new therapeutic avenues. Future studies should focus on elucidating its mechanism of action and evaluating its efficacy in preclinical models.